Cas no 134219-67-3 (5-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ol)
5-(Trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ol is a fluorinated heterocyclic compound featuring a trifluoromethyl group and an oxazole ring structure. Its unique molecular architecture, combining a hydroxyl group with a trifluoromethyl substituent, makes it a valuable intermediate in organic synthesis, particularly for the development of agrochemicals, pharmaceuticals, and specialty materials. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the oxazole scaffold contributes to its versatility in cycloaddition and functionalization reactions. This compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its ability to modulate electronic and steric properties. High purity and well-defined reactivity further underscore its utility in precision synthetic applications.
134219-67-3 structure
Product Name:5-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ol
CAS No:134219-67-3
MF:C4H4F3NO2
MW:155.075271606445
CID:1235126
PubChem ID:2781151
Update Time:2025-05-27
5-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolol, 4,5-dihydro-5-(trifluoromethyl)-
- 5-(trifluoromethyl)-4H-1,2-oxazol-5-ol
- 5-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ol
- 5-hydroxy-5-trifluoromethyl-4,5-dihydroisoxazole
- G33609
- 5-hydroxy-5-trifluoromethyl-4,5-dihydro-1,2-oxazole
- CBDSQULSETVXPZ-UHFFFAOYSA-N
- EN300-1072568
- InChI=1/C4H4F3NO2/c5-4(6,7)3(9)1-2-8-10-3/h2,9H,1H
- 134219-67-3
- MFCD00238829
- DTXSID80381748
- SCHEMBL8056286
- 5-(trifluoromethyl)-4,5-dihydroisoxazol-5-ol
-
- Inchi: 1S/C4H4F3NO2/c5-4(6,7)3(9)1-2-8-10-3/h2,9H,1H2
- InChI Key: CBDSQULSETVXPZ-UHFFFAOYSA-N
- SMILES: FC(C1(CC=NO1)O)(F)F
Computed Properties
- Exact Mass: 155.01942
- Monoisotopic Mass: 155.01941286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 41.8Ų
Experimental Properties
- PSA: 41.82
5-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM422282-1g |
5-hydroxy-5-trifluoromethyl-4,5-dihydroisoxazole |
134219-67-3 | 95%+ | 1g |
$224 | 2023-03-07 | |
| Ambeed | A206093-1g |
5-(Trifluoromethyl)-4,5-dihydroisoxazol-5-ol |
134219-67-3 | 97% | 1g |
$211.0 | 2024-04-24 | |
| Enamine | EN300-1072568-0.05g |
5-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ol |
134219-67-3 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-1072568-0.1g |
5-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ol |
134219-67-3 | 95% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-1072568-0.25g |
5-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ol |
134219-67-3 | 95% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-1072568-0.5g |
5-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ol |
134219-67-3 | 95% | 0.5g |
$175.0 | 2023-10-28 | |
| Enamine | EN300-1072568-1.0g |
5-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ol |
134219-67-3 | 95% | 1g |
$256.0 | 2023-06-10 | |
| Enamine | EN300-1072568-2.5g |
5-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ol |
134219-67-3 | 95% | 2.5g |
$503.0 | 2023-10-28 | |
| Enamine | EN300-1072568-5.0g |
5-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ol |
134219-67-3 | 95% | 5g |
$743.0 | 2023-06-10 | |
| Enamine | EN300-1072568-10.0g |
5-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ol |
134219-67-3 | 95% | 10g |
$1101.0 | 2023-06-10 |
5-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ol Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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